Cas no 1697632-37-3 (tert-butyl N-3-bromo-2-methyl-2-(oxetan-3-yloxy)propyl-N-ethylcarbamate)

• Product Name: tert-butyl N-3-bromo-2-methyl-2-(oxetan-3-yloxy)propyl-N-ethylcarbamate
• CAS No: 1697632-37-3
• MF: C₁₄H₂₆BrNO₄
• MW: 352.264544010162
• CID: 5844466
• PubChem ID: 102607655
• Update Time: 2025-11-01

tert-butyl N-3-bromo-2-methyl-2-(oxetan-3-yloxy)propyl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-bromo-2-methyl-2-(oxetan-3-yloxy)propyl-N-ethylcarbamate
• 1697632-37-3
• tert-butyl N-[3-bromo-2-methyl-2-(oxetan-3-yloxy)propyl]-N-ethylcarbamate
• EN300-1135849

• Inchi： 1S/C14H26BrNO4/c1-6-16(12(17)20-13(2,3)4)10-14(5,9-15)19-11-7-18-8-11/h11H,6-10H2,1-5H3
• InChI Key： GIZIBJQDAXOHIH-UHFFFAOYSA-N
• SMILES： BrCC(C)(CN(C(=O)OC(C)(C)C)CC)OC1COC1

Computed Properties

• Exact Mass: 351.10452g/mol
• Monoisotopic Mass: 351.10452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl N-3-bromo-2-methyl-2-(oxetan-3-yloxy)propyl-N-ethylcarbamate

tert-butyl N-3-bromo-2-methyl-2-(oxetan-3-yloxy)propyl-N-ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-bromo-2-methyl-2-(oxetan-3-yloxy)propyl-N-ethylcarbamate, identified by the CAS number 1697632-37-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, an ethylcarbamate moiety, and a substituted oxetane ring. The presence of these functional groups makes it highly versatile and amenable to a wide range of chemical reactions.

Recent studies have highlighted the importance of oxetane-containing compounds in drug delivery systems due to their biocompatibility and controlled degradation properties. The oxetan-3-yloxy group in this compound contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of advanced materials. Additionally, the bromo substituent introduces electrophilic character, enabling it to participate in nucleophilic substitution reactions, which are crucial in organic synthesis.

The synthesis of tert-butyl N-3-bromo-2-methyl-2-(oxetan-3-yloxy)propyl-N-ethylcarbamate involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized the reaction conditions to enhance yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical and industrial applications. The use of microwave-assisted synthesis has been particularly effective in accelerating the reaction process while maintaining product quality.

In terms of applications, this compound has shown promise in the development of bioactive molecules. Its structure allows for easy modification, enabling chemists to explore its potential as a precursor for antibiotics, antiviral agents, and anticancer drugs. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in disease progression.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that its unique architecture enables favorable interactions with target proteins, suggesting its potential as a lead compound in drug discovery programs. Furthermore, quantum mechanical calculations have provided insights into its electronic structure, which is critical for predicting its reactivity and stability under various conditions.

From an environmental perspective, the development of sustainable synthetic routes for this compound is a growing area of interest. Green chemistry principles are being applied to minimize waste generation and reduce energy consumption during its production. For example, the use of biodegradable solvents and recyclable catalysts has been explored to align with global sustainability goals.

In conclusion, tert-butyl N-3-bromo-2-methyl-2-(oxetan-3-yloxy)propyl-N-ethylcarbamate stands out as a versatile and innovative molecule with diverse applications across multiple disciplines. Its structural features and reactivity make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and computational modeling continue to evolve, the potential for this compound to contribute to groundbreaking discoveries remains immense.